Cas no 146177-66-4 (N-Tetradecyloctadecanamide)

• Product Name: N-Tetradecyloctadecanamide
• CAS No: 146177-66-4
• MF: C₃₂H₆₅NO
• MW: 479.864610433578
• MDL: MFCD32661447
• CID: 4674206
• PubChem ID: 23196428
• Update Time: 2025-10-29

N-Tetradecyloctadecanamide Chemical and Physical Properties

Names and Identifiers

• N-Tetradecyloctadecanamide
• N-myristylstearamide
• N-Tetradecylstearamide
• AS-76906
• 146177-66-4
• D94184

• MDL： MFCD32661447
• Inchi： 1S/C32H65NO/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32(34)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h3-31H2,1-2H3,(H,33,34)
• InChI Key： KSXKTQHRBVRUTH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 479.506615697 g/mol
• Monoisotopic Mass: 479.506615697 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 29
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.6
• Topological Polar Surface Area: 29.1
• Molecular Weight: 479.9

Additional information on N-Tetradecyloctadecanamide

Comprehensive Analysis of N-Tetradecyloctadecanamide (CAS No. 146177-66-4): Properties, Applications, and Industry Trends

N-Tetradecyloctadecanamide (CAS No. 146177-66-4) is a high-value specialty amide compound widely recognized for its unique chemical structure and versatile industrial applications. This long-chain fatty acid amide derivative, composed of a tetradecyl (C14) and octadecanamide (C18) backbone, exhibits exceptional thermal stability and surface-active properties. Recent advancements in green chemistry and sustainable materials have driven renewed interest in this compound, particularly in sectors like cosmetic formulations, polymer additives, and lubricant enhancers.

The molecular architecture of N-Tetradecyloctadecanamide features a polar amide head group and non-polar hydrocarbon tails, creating an ideal balance for surface modification applications. Industry research indicates growing demand for such biocompatible surfactants in personal care products, where consumers increasingly prioritize eco-friendly ingredients. Analytical studies using FTIR spectroscopy and DSC thermal analysis confirm its melting point range of 85-92°C, making it suitable for high-temperature processing in engineering plastics.

In the textile industry, N-Tetradecyloctadecanamide serves as an effective fiber lubricant and anti-static agent, addressing common search queries about natural fiber treatment solutions. Its low volatility and excellent spreadability meet the technical requirements for sustainable textile auxiliaries, a hot topic in circular economy discussions. Furthermore, patent literature reveals innovative uses in biodegradable coatings, where it enhances water resistance without compromising environmental safety standards.

The synthesis of 146177-66-4 typically involves catalyzed condensation between tetradecylamine and stearic acid derivatives, with modern enzymatic processes gaining traction among manufacturers seeking energy-efficient production methods. Quality control protocols emphasize HPLC purity testing (>98%) and heavy metal screening, responding to stringent REACH compliance requirements in global markets. Recent innovations include micronized powder forms for improved dispersion in composite materials.

Market analysts project steady growth for long-chain amides like N-Tetradecyloctadecanamide, particularly in Asia-Pacific regions where bio-based chemicals investments are surging. The compound's compatibility with plant-derived formulations aligns with trending searches for vegan-certifiable ingredients in clean beauty products. Technical whitepapers highlight its synergistic effects when blended with natural waxes or silicon alternatives, creating opportunities in green packaging solutions.

From a regulatory perspective, CAS 146177-66-4 is classified as non-hazardous under current GHS standards, though proper industrial hygiene practices are recommended during handling. Its biodegradation profile has been extensively studied, with OECD 301 tests confirming >60% mineralization within 28 days—a critical factor for formulators addressing microplastic concerns. The compound's low aquatic toxicity (EC50 >100 mg/L) further supports its use in marine-safe applications.

Emerging research explores N-Tetradecyloctadecanamide's potential in advanced material science, including nanocomposite fabrication and 3D printing resins. Its molecular structure facilitates crystal engineering for tailored phase change materials—a subject of numerous academic papers addressing thermal energy storage challenges. These developments respond to frequent searches about smart material innovations and renewable energy technologies.

For quality assurance, leading suppliers provide GC-MS certification and batch-specific COAs, ensuring consistency for GMP manufacturing applications. Storage recommendations emphasize nitrogen blanketing to maintain stability, while technical datasheets detail optimal incorporation methods for hot-melt adhesives and coating systems. The compound's FDA indirect food contact status (21 CFR 175.300) further expands its utility in food-grade packaging innovations.

In conclusion, N-Tetradecyloctadecanamide (CAS 146177-66-4) represents a versatile performance additive at the intersection of traditional chemistry and sustainable technology. Its multifaceted applications across consumer goods, industrial materials, and emerging technologies position it as a compound of significant commercial and scientific interest, particularly in markets prioritizing eco-conscious solutions without compromising technical performance.